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Compound of Interest

Compound Name: (1,2-Dimethylpropyl)benzene

cat. No.: B1294524

An In-Depth Technical Guide to the Physical Properties of 2-Methyl-3-phenylbutane

Introduction

2-Methyl-3-phenylbutane, also known by its IUPAC synonym (1,2-dimethylpropyl)benzene, is
an aromatic hydrocarbon with the chemical formula Ci1Haie. Its structure consists of a butane
backbone with a methyl group at the second carbon and a phenyl group at the third. This
compound serves as a valuable intermediate in organic synthesis and as a reference standard
in analytical chemistry. A thorough understanding of its physical properties is paramount for its
effective use in research, development, and quality control, enabling scientists to predict its
behavior in various chemical and physical processes, design appropriate experimental
conditions, and ensure safe handling.

This guide provides a comprehensive overview of the known physical properties of 2-Methyl-3-
phenylbutane, complete with detailed experimental protocols for their determination. The
methodologies described are grounded in established laboratory practice, reflecting a synthesis
of theoretical principles and field-proven application.

Core Physical and Molecular Properties

The fundamental properties of 2-Methyl-3-phenylbutane are summarized below. These values
are critical for a wide range of calculations, from reaction stoichiometry to process engineering.
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Property Value Source(s)
CAS Number 4481-30-5 [1112][3]
Molecular Formula Ci1H1s [21[31[4]

Molar Mass 148.24 - 148.25 g/mol [2][41[5]
Appearance Colorless Liquid [1114]
Boiling Point 188 °C [2][3][5]
Melting Point -44.72 °C (estimate) [3]
Density 0.866 - 0.880 g/cm3 [2][3]
Refractive Index 1.488 - 1.492 [2][3]
Flash Point 56.9 °C [3]
Critical Temperature 383 °C [2]

Thermodynamic Properties

Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, and it is a primary indicator of a substance's volatility. For 2-Methyl-3-phenylbutane,

the relatively high boiling point of 188 °C reflects its molecular weight and the intermolecular

van der Waals forces.[2][3][5] The accurate determination of the boiling point is crucial for

purification by distillation and for defining safe handling temperatures.

This method is ideal when only a small sample volume is available. The principle relies on

observing the temperature at which the vapor pressure of the liquid equals the atmospheric

pressure.

Methodology:

e Apparatus Setup:

o Attach a small test tube containing 0.5-1 mL of 2-Methyl-3-phenylbutane to a thermometer
using a rubber band or wire.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.spectrumchemical.com/cas/4481-30-5
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
https://cymitquimica.com/cas/4481-30-5/
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://cymitquimica.com/cas/4481-30-5/
https://www.chembk.com/en/chem/2-Methyl-3-Phenylbutane
https://www.spectrumchemical.com/cas/4481-30-5
https://cymitquimica.com/cas/4481-30-5/
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
https://www.chembk.com/en/chem/2-Methyl-3-Phenylbutane
https://www.lookchem.com/casno4481-30-5.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
https://www.lookchem.com/casno4481-30-5.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-phenylbutane
https://www.lookchem.com/casno4481-30-5.html
https://www.chembk.com/en/chem/2-Methyl-3-Phenylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Place a capillary tube (sealed at one end) into the test tube with its open end submerged
in the liquid.

o Immerse this assembly in a heating bath (e.g., a Thiele tube or a beaker filled with mineral
oil) ensuring the sample is below the oil level.

e Heating:

o Gently heat the apparatus. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.

e Observation:

o When the temperature approaches the boiling point, the rate of bubbling will increase
significantly as the sample's vapor fills the capillary.

o Continue heating until a rapid, continuous stream of bubbles emerges from the capillary.
e Cooling and Measurement:

o Remove the heat source and allow the bath to cool slowly while stirring to maintain a
uniform temperature.

o The stream of bubbles will slow down and eventually stop. The exact temperature at which
the liquid begins to enter the capillary tube is the boiling point. This is the point where the
external pressure overcomes the vapor pressure of the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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